Cas no 893645-69-7 (1-(4-fluorophenyl)-3,6-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)-3,6-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 893645-69-7
• MF: C₁₅H₁₂FN₃O₂
• MW: 285.273086547852
• MDL: MFCD08558224
• CID: 3056861
• PubChem ID: 16394843
• Update Time: 2025-05-25

1-(4-fluorophenyl)-3,6-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1-(4-Fluoro-phenyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic ac id
• 1-(4-fluorophenyl)-3,6-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• TKB64569
• VS-10201
• 1-(4-fluorophenyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• AKOS000144279
• BBL031043
• CS-0240941
• SCHEMBL14353425
• STK350747
• EN300-230648
• 1-(4-fluorophenyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1-(4-fluorophenyl)-3,6-dimethylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• 893645-69-7
• MFCD08558224
• 1-(4-Fluorophenyl)-3,6-dimethyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• MDL： MFCD08558224
• Inchi： 1S/C15H12FN3O2/c1-8-7-12(15(20)21)13-9(2)18-19(14(13)17-8)11-5-3-10(16)4-6-11/h3-7H,1-2H3,(H,20,21)
• InChI Key： PANIZACEQJWOTI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C(=C(C(=O)O)C=C(C)N=2)C(C)=N1

Computed Properties

• Exact Mass: 285.09135480Da
• Monoisotopic Mass: 285.09135480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68Ų

Additional information on 1-(4-fluorophenyl)-3,6-dimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Research Brief on 1-(4-fluorophenyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS: 893645-69-7)

1-(4-fluorophenyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS: 893645-69-7) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This pyrazolopyridine derivative has shown promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on its structural optimization and mechanism of action, revealing its potential as a scaffold for developing novel therapeutic agents.

The compound's molecular structure features a unique pyrazolopyridine core with a 4-fluorophenyl substitution at the 1-position and a carboxylic acid group at the 4-position, which contributes to its distinctive physicochemical properties and biological activity. Recent synthetic approaches have improved the yield and purity of this compound, facilitating more extensive biological evaluations. Computational modeling studies suggest that the fluorophenyl group enhances binding affinity to target proteins through hydrophobic interactions and fluorine-specific bonding.

In vitro studies published in 2023 demonstrate that 1-(4-fluorophenyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid exhibits selective inhibition against several protein kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. Particularly noteworthy is its activity against JAK family kinases, suggesting potential applications in autoimmune diseases. The compound's metabolic stability and pharmacokinetic profile have been evaluated in preclinical models, showing acceptable oral bioavailability and tissue distribution.

Recent structure-activity relationship (SAR) studies have explored modifications to the pyrazolopyridine scaffold, revealing that the 4-fluorophenyl group and carboxylic acid moiety are critical for maintaining biological activity. These findings have guided the development of derivative compounds with improved potency and selectivity. Current research efforts are focused on optimizing the lead compound for clinical development, addressing challenges related to solubility and off-target effects.

The therapeutic potential of this compound extends beyond its initial applications, with emerging evidence suggesting activity in oncology targets. Researchers are particularly interested in its ability to modulate tumor microenvironment through dual kinase inhibition. As of 2024, several patent applications have been filed covering novel derivatives and pharmaceutical compositions containing this core structure, indicating growing commercial interest in this chemical series.